Cas no 1361487-77-5 (Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate
• CAS No: 1361487-77-5
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919833
• Update Time: 2025-06-11

Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)6-2-8(12(18)17-5-6)11-9(15)3-7(14)4-10(11)16/h2-5H,1H3,(H,17,18)
• InChI Key： HMXRGNOEUZXULW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(NC=C(C(=O)OC)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate

Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate (CAS No. 1361487-77-5): A Comprehensive Overview

Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate (CAS No. 1361487-77-5) is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel pharmaceutical agents and agrochemicals. The detailed exploration of its chemical structure, synthesis methods, biological activities, and potential applications provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate consists of a nicotinic acid derivative substituted with a hydroxyl group at the 6-position and a 2,4,6-trichlorophenyl moiety at the 5-position. This specific arrangement of functional groups contributes to its distinct chemical behavior and reactivity. The presence of the hydroxyl group enhances its solubility in polar solvents, making it suitable for various biochemical interactions. On the other hand, the trichlorophenyl group introduces electron-withdrawing effects, which influence its electronic properties and potential interactions with biological targets.

In terms of synthesis, Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate can be synthesized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the condensation of nicotinic acid derivatives with chlorinated aromatic compounds under controlled conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly protocols for its production. These innovations not only improve the overall yield but also minimize waste generation, aligning with the principles of green chemistry.

The biological activity of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate has been extensively studied in various research settings. Preliminary studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in metabolic pathways. Its structural similarity to known bioactive molecules makes it a promising candidate for further investigation in drug discovery. Specifically, researchers have explored its potential as an inhibitor of cytochrome P450 enzymes, which are crucial in drug metabolism and detoxification processes.

Moreover, the agrochemical potential of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate has not been overlooked. Its ability to interact with biological targets at low concentrations makes it an attractive candidate for developing novel pesticides and herbicides. Current research is focused on evaluating its efficacy against various plant pathogens and pests while maintaining environmental safety. The trichlorophenyl group's stability under environmental conditions ensures prolonged activity upon application.

The latest advancements in computational chemistry have further enhanced the understanding of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate's interactions with biological systems. Molecular modeling studies have provided insights into its binding mechanisms with target proteins and enzymes. These findings are crucial for designing derivatives with improved pharmacological properties. By leveraging computational tools such as docking simulations and molecular dynamics simulations, researchers can predict the behavior of this compound in complex biological environments.

The role of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)nicotinate in therapeutic applications is also being explored. Its structural features make it a versatile scaffold for designing molecules with specific therapeutic effects. For instance, modifications at the hydroxyl group can alter its pharmacokinetic properties, enhancing bioavailability and reducing toxicity. Additionally, the trichlorophenyl moiety can be functionalized to improve binding affinity to biological targets.

In conclusion，Methyl 6-hydroxy-5-(2，4，6-trichlorophenyl)nicotinate(CAS No．1361487-77-5) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals．Its unique structure，synthetic pathways，and biological activities make it a valuable subject of study．As research continues to uncover new applications，this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for global challenges．The ongoing exploration of its properties will undoubtedly lead to groundbreaking discoveries that benefit society at large．